Cas no 2172594-74-8 (4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid)
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
- 2172594-74-8
- EN300-1631337
-
- Inchi: 1S/C9H14O5/c10-7(11)8(1-3-13-4-2-8)9(12)5-14-6-9/h12H,1-6H2,(H,10,11)
- InChI Key: MFUNLNYUUIQMNJ-UHFFFAOYSA-N
- SMILES: O1CC(C1)(C1(C(=O)O)CCOCC1)O
Computed Properties
- Exact Mass: 202.08412354g/mol
- Monoisotopic Mass: 202.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 76Ų
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1631337-0.05g |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1631337-0.1g |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 0.1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1631337-0.25g |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 0.25g |
$985.0 | 2023-06-04 | ||
| Enamine | EN300-1631337-0.5g |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 0.5g |
$1027.0 | 2023-06-04 | ||
| Enamine | EN300-1631337-1.0g |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1631337-2.5g |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 2.5g |
$2100.0 | 2023-06-04 | ||
| Enamine | EN300-1631337-5.0g |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1631337-10.0g |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1631337-50mg |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1631337-100mg |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid |
2172594-74-8 | 100mg |
$943.0 | 2023-09-22 |
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
Introduction to 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid (CAS No. 2172594-74-8)
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid, identified by the chemical compound code CAS No. 2172594-74-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of oxetane derivatives, which are known for their unique structural properties and potential biological activities. The presence of both hydroxyl and carboxylic acid functional groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.
The structure of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid features a cyclic ether backbone, which is further modified by the incorporation of a hydroxyl group at the third position of the oxetane ring and a carboxylic acid moiety at the fourth position. This specific arrangement imparts distinct chemical reactivity, making it a valuable building block for medicinal chemists. The oxetane ring itself is a strained three-membered heterocycle, which can undergo ring-opening reactions under appropriate conditions, facilitating the synthesis of more complex molecules.
In recent years, there has been growing interest in oxetane derivatives due to their potential applications in drug discovery. The hydroxyl group in 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid can participate in hydrogen bonding interactions, enhancing its solubility and bioavailability when incorporated into larger molecules. Additionally, the carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation, which are common strategies in pharmaceutical development.
One of the most compelling aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic effects. For instance, derivatives of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid have been investigated for their antimicrobial and anti-inflammatory properties. The strained nature of the oxetane ring can be exploited to create molecules that interact tightly with biological targets, leading to high-affinity binding and potent activity.
The biological activity of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid and its derivatives has been explored through various experimental approaches. In vitro studies have demonstrated that certain oxetane-based compounds exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings have spurred further research into developing next-generation anti-inflammatory drugs that incorporate similar structural motifs. The hydroxyl group, in particular, has been shown to modulate the pharmacokinetic properties of these compounds, influencing their absorption, distribution, metabolism, and excretion (ADME) profiles.
Advances in computational chemistry have also played a crucial role in understanding the behavior of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This approach has been instrumental in designing more effective drug candidates with improved selectivity and reduced side effects. The ability to simulate the conformational flexibility of the oxetane ring has provided valuable insights into how these molecules can be optimized for better biological activity.
The synthesis of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include ring-closing metathesis (RCM) followed by functional group transformations to introduce the hydroxyl and carboxylic acid groups. Recent advancements in catalytic systems have made these reactions more efficient and environmentally friendly, aligning with green chemistry principles.
Industrial applications of this compound are emerging as pharmaceutical companies seek innovative building blocks for drug development. The versatility of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid makes it suitable for various therapeutic areas, including oncology, immunology, and neurology. By modifying its structure through further chemical derivatization, researchers can tailor its properties to meet specific pharmacological requirements.
The future prospects for 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid are promising, with ongoing research aimed at uncovering new biological activities and optimizing synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate the development of novel drugs based on this compound and its derivatives. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile chemical entity.
2172594-74-8 (4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)